Cas no 1866473-94-0 (2-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid)

• Product Name: 2-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid
• CAS No: 1866473-94-0
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 6313128
• PubChem ID: 165618271
• Update Time: 2025-06-12

2-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 1866473-94-0
• EN300-1830183
• 2-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid

• Inchi： 1S/C9H15N3O2/c1-4-12-8(10-5-11-12)7(6(2)3)9(13)14/h5-7H,4H2,1-3H3,(H,13,14)
• InChI Key： HALUAMXWOYUHFG-UHFFFAOYSA-N
• SMILES： OC(C(C1=NC=NN1CC)C(C)C)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68Ų

Additional information on 2-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid

Comprehensive Overview of 2-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid (CAS No. 1866473-94-0)

2-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid (CAS No. 1866473-94-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of triazole derivatives, which are widely recognized for their biological activity and versatility in drug design. The presence of both a triazole ring and a carboxylic acid functional group in its structure makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for triazole-based compounds has surged, driven by their role in developing antifungal agents, anti-inflammatory drugs, and even anticancer therapies. Researchers are particularly interested in 2-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid due to its potential to modulate enzyme activity and interact with biological targets. Its CAS No. 1866473-94-0 serves as a unique identifier, ensuring precise communication among scientists and regulatory bodies.

The synthesis of 2-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid involves multi-step organic reactions, often starting with the formation of the 1,2,4-triazole core followed by subsequent functionalization. The ethyl group at the 1-position of the triazole ring enhances the compound's lipophilicity, which can influence its pharmacokinetic properties. Meanwhile, the 3-methylbutanoic acid moiety contributes to its solubility and potential for forming salts or esters, further expanding its applicability.

One of the most frequently asked questions about CAS No. 1866473-94-0 revolves around its biological activity and mechanism of action. Preliminary studies suggest that this compound may exhibit enzyme inhibitory effects, particularly against targets involved in metabolic pathways. This aligns with the growing trend of targeting metabolic enzymes in drug discovery, a hot topic in precision medicine and personalized therapeutics.

Another area of interest is the compound's potential role in agrochemical applications. Triazole derivatives are known for their pesticidal and herbicidal properties, and 2-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid could contribute to the development of next-generation crop protection agents. With the increasing focus on sustainable agriculture and reduced environmental impact, this compound's unique structure may offer advantages over traditional agrochemicals.

From a chemical property perspective, 2-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid exhibits moderate polarity due to its carboxylic acid group, making it soluble in polar solvents like water and alcohols. Its molecular weight and logP value are critical parameters for researchers evaluating its drug-likeness or agrochemical suitability. These properties are often discussed in forums and publications focusing on QSAR (Quantitative Structure-Activity Relationship) studies.

The compound's stability under various conditions is another frequently searched topic. 2-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid is generally stable at room temperature but may degrade under extreme pH or prolonged exposure to light. Proper storage in amber glass containers and controlled environments is recommended to maintain its integrity, a common practice in pharmaceutical manufacturing and research laboratories.

In the context of intellectual property, CAS No. 1866473-94-0 has been the subject of several patents, particularly in the fields of medicinal chemistry and agrochemical formulations. This highlights its commercial potential and the competitive landscape surrounding triazole-based innovations. Companies and researchers often search for information on its patent status and freedom-to-operate considerations.

As the scientific community continues to explore 2-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid, its potential applications in drug delivery systems and bioconjugation are also gaining traction. The carboxylic acid group provides a handle for further chemical modifications, enabling the creation of prodrugs or targeted therapies. This aligns with the broader trend of bioconjugate chemistry in modern drug development.

In conclusion, 2-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid (CAS No. 1866473-94-0) represents a fascinating intersection of chemical innovation and practical applications. Its unique structure, combined with the growing interest in triazole chemistry, positions it as a compound of significant interest for researchers across multiple disciplines. Whether in pharmaceuticals, agrochemicals, or material science, this compound continues to inspire new avenues of exploration and discovery.